Cas no 71658-33-8 (p-Tolyltetrazolium Red)

• Product Name: p-Tolyltetrazolium Red
• CAS No: 71658-33-8
• MF: C₂₀H₁₇N₄
• MW: 313.37578368187
• MDL: MFCD00060004
• CID: 572733
• PubChem ID: 87576298
• Update Time: 2025-07-24

p-Tolyltetrazolium Red Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-3,5-diphenyl-1,3,4-triaza-2-azoniacyclopenta-1,4-diene
• 2-(4-methylphenyl)-3,5-diphenyltetrazol-2-ium
• p-Tolyltetrazolium Red
• P-TOLYLTETRAZOLIUM RED TECHNICAL GRADE
• 2,5-diphenyl-3-p-tolyl-tetrazolium,chloride
• 2,5-Diphenyl-3-(p-tolyl)tetrazolium Chloride
• NSC89169
• T0326
• 2,5-diphenyl-3-p-tolyl-2H-tetrazol-3-ium chloride
• DTXSID30329099
• 2H-Tetrazolium, 2-(4-methylphenyl)-3,5-diphenyl-, chloride
• 71658-33-8
• NCIOpen2_009775
• SCHEMBL1846530

• MDL： MFCD00060004
• Inchi： 1S/C20H17N4/c1-16-12-14-19(15-13-16)24-22-20(17-8-4-2-5-9-17)21-23(24)18-10-6-3-7-11-18/h2-15H,1H3/q+1
• InChI Key： QDQHUDINLICEPV-UHFFFAOYSA-N
• SMILES： [N+]1(C2C=CC(C)=CC=2)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 313.14500
• Monoisotopic Mass: 313.145321559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.6
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 6.7

Experimental Properties

• Color/Form: 。
• PSA: 34.59000
• LogP: 3.51940
• Solubility: 。

Additional information on p-Tolyltetrazolium Red

Comprehensive Guide to p-Tolyltetrazolium Red (CAS No. 71658-33-8): Properties, Applications, and Research Insights

p-Tolyltetrazolium Red (CAS No. 71658-33-8), a specialized tetrazolium salt, is a vital reagent in biochemical and cellular research. Known for its redox-sensitive properties, this compound is widely used as a chromogenic indicator in assays measuring cell viability, mitochondrial activity, and enzymatic reactions. Its distinct red color and high sensitivity make it a preferred choice for researchers studying metabolic pathways and oxidative stress in living systems.

In recent years, the demand for p-Tolyltetrazolium Red has surged due to its role in high-throughput screening (HTS) and drug discovery. With the rise of personalized medicine and cancer research, scientists frequently search for reliable tools to evaluate cell proliferation and apoptosis. This compound’s ability to form formazan dyes upon reduction provides a quantitative measure of these processes, aligning with modern biomedical research trends.

The chemical structure of p-Tolyltetrazolium Red features a tetrazolium ring linked to a p-tolyl group, enhancing its stability and solubility in aqueous solutions. This structural advantage ensures consistent performance in cell-based assays, such as the MTT assay and its variants. Researchers often compare it to other tetrazolium dyes like MTT or XTT, highlighting its superior sensitivity in low-oxygen environments.

From an industrial perspective, p-Tolyltetrazolium Red is synthesized under stringent quality controls to meet pharmaceutical-grade standards. Its applications extend to toxicology studies, where it helps assess compound safety profiles. A common question in scientific forums revolves around optimizing its use in 3D cell cultures—a hot topic in tissue engineering and organoid research.

Environmental scientists also utilize p-Tolyltetrazolium Red to monitor microbial activity in soil and water samples. Its redox properties enable the detection of microbial respiration, making it valuable for environmental monitoring and bioremediation studies. This versatility answers frequent search queries about eco-friendly lab reagents and sustainable research practices.

For those handling p-Tolyltetrazolium Red, proper storage conditions—such as protection from light and moisture—are critical to maintain its efficacy. FAQs often address its spectrophotometric detection range (typically 450–600 nm) and compatibility with multi-well plates. These technical details are crucial for experimental reproducibility, a key concern in peer-reviewed research.

In summary, p-Tolyltetrazolium Red (CAS No. 71658-33-8) bridges gaps between basic science and applied research. Its integration into automated lab systems and alignment with AI-driven data analysis tools underscores its relevance in contemporary science. As life sciences evolve, this compound remains indispensable for answering complex biological questions.